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Compound of Interest

Compound Name: Boc-D-Asn-ONp
Cat. No.: B12812315
Get Quote
\ J

Executive Summary
Boc-D-Asn-ONp (N-

-t-Butyloxycarbonyl-D-asparagine

-nitrophenyl ester) is a specialized, pre-activated amino acid derivative used primarily in the
synthesis of protease-resistant peptidomimetics and D-amino acid scanning. Unlike standard
free acids (Boc-D-Asn-OH), the

-nitrophenyl (ONp) ester allows for amide bond formation without the addition of in-situ coupling
reagents (like DCC or DIC), significantly reducing the risk of side reactions such as asparagine
dehydration (nitrile formation).

This guide provides a technical breakdown of commercial availability, pricing structures, and
validated experimental protocols for integrating this reagent into solid-phase (SPPS) and
solution-phase peptide synthesis.

Chemical Profile & Specifications

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b12812315#bc-rfq
https://www.benchchem.com/product/b12812315/docs?utm_src=pdf-body#technical-guide-commercial-sourcing-and-application-of-boc-d-asn-onp
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12812315?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

To ensure procurement accuracy, verify the following chemical identifiers. Note that the D-
isomer (CAS 104199-82-8) is distinct from the common L-isomer (CAS 4587-33-1).

Property

Specification

Chemical Name

Boc-D-Asn-ONp

(4-nitrophenyl) (2R)-4-amino-2-[(2-

IUPAC Name methylpropan-2-yl)oxycarbonylamino]-4-
oxobutanoate
CAS Number 104199-82-8 (D-isomer)

Molecular Formula

Molecular Weight 353.33 g/mol
Appearance White to pale yellow crystalline powder

N Soluble in DMF, DMSO, Ethyl Acetate; slightly
Solubility

soluble in DCM.

Optical Rotation

specific to D-isomer (typically positive in DMF,
verify CoA)

Commercial Supply Chain & Pricing Analysis[1]

Boc-D-Asn-ONp is a Tier 3 (Specialty) Reagent. Unlike commodity Fmoc-L-amino acids, it is

not always in stock at major bulk distributors. Procurement often requires engaging with

specialized chiral chemistry vendors.

Supplier Landscape

The market is divided into Stock Vendors (immediate shipment, higher price) and Custom

Synthesis Houses (lead time 2-4 weeks, lower bulk price).
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) Representative s . .
Supplier Category Availability Status Typical Purity
Vendors

CymitQuimica, Bio-
Global Catalogs o In-Stock (Gram scale)  >98% (HPLC)
RDF, Iris Biotech

] Taizhou Zhenyu, ]
Bulk/Synthesis ) Bulk Inquiry (kg scale)  >98%
Watson International

] o Sigma-Aldrich, Often "Inquire" or
Major Distributors >99%
Bachem Custom

Pricing Structure (Q1 2026 Estimates)

Pricing is highly sensitive to the D-stereochemistry. Expect a 300-500% premium over the L-
isomer.

. Estimated Price .
Pack Size Cost Efficiency Notes
Range (USD)

R&D Screening / Test

1lg $60 - $90 Low
Scale
i Small Library
5¢ $130 - $180 Medium _
Synthesis
259 $300 - $450 High Pilot Scale Production
] Requires 3-4 week
100 g+ Custom Quote Optimal

lead time

Procurement Tip: Always request a Chiral HPLC trace with the Certificate of Analysis (CoA). D-
amino acids are prone to trace L-isomer contamination during manufacturing, which can ruin

downstream biological assays.
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Technical Deep Dive: The ONp Advantage

Why use the

-nitrophenyl ester (ONp) instead of the cheaper free acid?

Mechanism of Action

The ONp group is an electron-withdrawing leaving group. It activates the carbonyl carbon,
making it susceptible to nucleophilic attack by the amine of the growing peptide chain.

o Selectivity: ONp esters are less reactive than OSu (N-hydroxysuccinimide) esters but more
stable. This "tuned" reactivity is crucial for Asparagine.

o Side-Reaction Suppression: Direct coupling of Boc-Asn-OH using carbodiimides (DCC/DIC)
often dehydrates the side-chain amide (

) into a nitrile (
), forming

-cyanoalanine. The pre-activated ONp ester avoids the need for carbodiimides entirely,
preserving the side chain.

Reaction Pathway Diagram

The following diagram illustrates the aminolysis pathway, highlighting the release of the
chromogenic byproduct

-nitrophenol.
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Figure 1: Aminolysis mechanism of Boc-D-Asn-ONp. The release of p-nitrophenol provides a
visual color change (yellow) indicating reaction progress.

Experimental Protocol: Solid-Phase Coupling

Context: This protocol assumes a standard Boc-SPPS workflow on MBHA or PAM resin.
Safety:

-Nitrophenol is toxic and stains skin yellow. Wear double nitrile gloves.

Reagents Preparation[2]

» Reagent A (Amino Acid): Dissolve Boc-D-Asn-ONp (3.0 equivalents relative to resin loading)
in minimum DMF.

o Note: If solubility is poor, add a small amount of DMSO, but avoid heating above 40°C to
prevent decomposition.

o Catalyst (Optional): HOBt (1.0 eq) can be added to accelerate the reaction, though ONp
esters react without it.

Coupling Workflow[3]

o Resin Preparation: Swell resin in DCM; neutralize TFA salts with 10% DIEA/DCM if
necessary. Wash thoroughly with DMF.[1]

o Addition: Add the dissolved Boc-D-Asn-ONp solution to the resin.
» Reaction: Shake at room temperature.
o Visual Cue: The solution will turn bright yellow as
-nitrophenol is released.
e Monitoring:
o Time: ONp esters react slowly (4-16 hours).

o Test: Perform a Kaiser Test (ninhydrin). If positive (blue beads) after 6 hours, re-couple.
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e Workup (Critical):
o Drain the yellow solution.
o Wash resin: DMF (3x), Ethanol (2x), DCM (3x).
o Why Ethanol? It is highly effective at solubilizing and removing the residual

-nitrophenol adhering to the resin matrix.

Workflow Diagram
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Figure 2: Step-by-step coupling workflow for Boc-D-Asn-ONp in solid-phase peptide synthesis.
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Quality Control & Storage
Storage Stability[4]

Condition: Store at -20°C.
Moisture Sensitivity: High. The ester hydrolyzes in the presence of moisture to release

-nitrophenol.

Indicator: If the white powder turns yellow in the bottle, significant hydrolysis has occurred.
Do not use.

Analytical Verification

Upon receipt, verify the identity and purity:

HPLC: C18 column, Acetonitrile/Water gradient. Look for the main peak and quantify free
-nitrophenol (impurity).
Chiral HPLC: Essential to confirm D-configuration (e.g., Chiralpak AD-H column).

Mass Spec (ESI): Confirm
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chemistry).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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